Cas no 174680-07-0 (1-Isopropyloctahydro-1,5-diazocine)

• Product Name: 1-Isopropyloctahydro-1,5-diazocine
• CAS No: 174680-07-0
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 851260
• Update Time: 2023-08-02

1-Isopropyloctahydro-1,5-diazocine Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazocine,octahydro-1-(1-methylethyl)-(9CI)
• 1-Isopropyloctahydro-1,5-diazocine
• 1-isopropyl-1,5-diazacyclooctane

• Inchi： 1S/C9H20N2/c1-9(2)11-7-3-5-10-6-4-8-11/h9-10H,3-8H2,1-2H3
• InChI Key： ZTUIWSJUPJWKLN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 93.7
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3